Cas no 78232-28-7 (Pyrimidine,4-(1-aziridinyl)-6-chloro-2-(4-ethoxyphenyl)-)
78232-28-7 structure
Product Name:Pyrimidine,4-(1-aziridinyl)-6-chloro-2-(4-ethoxyphenyl)-
CAS No:78232-28-7
MF:C14H14ClN3O
MW:275.733461856842
CID:569786
PubChem ID:3060749
Update Time:2025-04-19
Pyrimidine,4-(1-aziridinyl)-6-chloro-2-(4-ethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,4-(1-aziridinyl)-6-chloro-2-(4-ethoxyphenyl)-
- 4-(aziridin-1-yl)-6-chloro-2-(4-ethoxyphenyl)pyrimidine
- 6-Aziridino-4-chloro-2-p-ethoxyphenylpyrimidine
- 2-(4-Aethoxy-phenyl)-4-aziridin-1-yl-6-chlor-pyrimidin
- 2-(4-ethoxy-phenyl)-4-aziridin-1-yl-6-chloro-pyrimidine
- 4-Chloro-6-ethyleneimino-2-p-phenethylpyrimidine
- AC1MI0AU
- AC1Q36C9
- BRN 0257242
- LS-134656
- Pyrimidine, 6-aziridino-4-chloro-2-(p-ethoxyphenyl)-
- 78232-28-7
- 4-25-00-03446 (Beilstein Handbook Reference)
- DTXSID40228908
-
- Inchi: 1S/C14H14ClN3O/c1-2-19-11-5-3-10(4-6-11)14-16-12(15)9-13(17-14)18-7-8-18/h3-6,9H,2,7-8H2,1H3
- InChI Key: HVKYRQBRQHLTOL-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC(C2C=CC(=CC=2)OCC)=N1)N1CC1
Computed Properties
- Exact Mass: 275.083
- Monoisotopic Mass: 275.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Density: 1.296
- Boiling Point: 352.1°C at 760 mmHg
- Flash Point: 166.7°C
- Refractive Index: 1.614
Pyrimidine,4-(1-aziridinyl)-6-chloro-2-(4-ethoxyphenyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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